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Compound of Interest

Compound Name: 2',4',5'-Trimethylacetophenone

Cat. No.: B1294336 Get Quote

Technical Guide: 2',4',5'-Trimethylacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available information regarding the

chemical identifier and safety data for 2',4',5'-Trimethylacetophenone. It is important to note

that comprehensive safety and toxicological data for this specific isomer are limited. For

comparative purposes, data for the more thoroughly studied isomer, 2',4',6'-

Trimethylacetophenone, is also presented with clear distinctions.

Chemical Identification and Physical Properties
2',4',5'-Trimethylacetophenone is an aromatic ketone. Accurate identification through its CAS

number is critical for regulatory and safety purposes.

Identifier Value Source

Chemical Name 2',4',5'-Trimethylacetophenone N/A

CAS Number 2040-07-5 [1]

Molecular Formula C11H14O [1]

Molecular Weight 162.23 g/mol [1]

MDL Number MFCD00017244 [1]
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It is important to note that a major supplier, Sigma-Aldrich, indicates that they do not collect

analytical data for this specific product and the buyer is responsible for confirming its identity

and purity.[1]

For the related isomer, 2',4',6'-Trimethylacetophenone (CAS: 1667-01-2), the following physical

properties have been documented:

Property Value Source

Appearance
Clear colorless to light yellow

liquid
[2]

Density 0.975 g/mL at 25 °C [2][3]

Boiling Point 235-236 °C [2]

Flash Point >110 °C (>230 °F) [2][4]

Refractive Index n20/D 1.517 [2]

Solubility
Insoluble in water, soluble in

alcohol
[2]

Safety and Hazard Information
Comprehensive, experimentally derived safety data for 2',4',5'-Trimethylacetophenone is not

readily available in the public domain.

For the related isomer, 2',4',6'-Trimethylacetophenone (CAS: 1667-01-2), the following GHS

hazard classifications have been identified:
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Hazard Class Hazard Statement Source

Acute toxicity, Oral H302: Harmful if swallowed [2]

Skin corrosion/irritation H315: Causes skin irritation [2]

Serious eye damage/eye

irritation

H319: Causes serious eye

irritation
[2]

Specific target organ toxicity -

single exposure (Respiratory

system)

H335: May cause respiratory

irritation
[2]

Precautionary Statements: P261, P305+P351+P338[2]

Experimental Protocols
While specific experimental details for the safety testing of trimethylacetophenone isomers are

not provided in the search results, the determination of the above-mentioned hazard

classifications typically follows standardized methodologies, such as those outlined by the

Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing

of Chemicals.

Acute Oral Toxicity: Generally determined using OECD Test Guideline 420, 423, or 425,

which involve the administration of the substance to fasted animals (usually rats) and

subsequent observation for signs of toxicity and mortality.

Skin Irritation: Typically assessed using OECD Test Guideline 404, which involves applying

the substance to the shaved skin of an animal (usually a rabbit) and observing for signs of

erythema and edema.

Eye Irritation: Often evaluated using OECD Test Guideline 405, where the substance is

applied to the eye of an animal (typically a rabbit) and observed for effects on the cornea,

iris, and conjunctiva.

Genotoxicity: A battery of tests is usually performed, such as the Ames test (OECD 471) to

assess bacterial reverse mutation and in vitro micronucleus tests (OECD 487) on

mammalian cells.[5]
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Caption: Key identifiers for 2',4',5'-Trimethylacetophenone.
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Caption: General workflow for chemical safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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